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Compound of Interest

Compound Name:
(R)-(1-Benzyl-pyrrolidin-3-yl)-

methanol

CAS No.: 303111-43-5

Cat. No.: B1270727

Get Quote

The pyrrolidine ring is a cornerstone of medicinal chemistry, a privileged five-membered

nitrogen heterocycle that forms the structural core of numerous natural products and synthetic

drugs.[1] Its significance stems from the sp³-hybridized, non-planar nature of the ring, which

allows for a three-dimensional exploration of pharmacophore space that is inaccessible to flat,

aromatic systems.[1][2] This structural rigidity and the potential for stereochemically defined

substituents make chiral pyrrolidines, such as (R)-(1-Benzyl-pyrrolidin-3-yl)-methanol, highly

valuable building blocks in the synthesis of complex, biologically active molecules.[2]

This guide provides a comprehensive technical overview of (R)-(1-Benzyl-pyrrolidin-3-yl)-
methanol, a versatile chiral intermediate. From its fundamental properties and stereoselective

synthesis to its critical role in drug discovery, we will explore the causality behind the

experimental choices that define its use in modern organic and medicinal chemistry. This

molecule serves as a key precursor in the development of novel therapeutics, particularly those

targeting the central nervous system (CNS).[2][3]
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Core Molecular Identity and Physicochemical
Properties
The unambiguous identification of a chemical entity is paramount for reproducible scientific

research. The preferred IUPAC name for the topic compound is (1-benzylpyrrolidin-3-

yl)methanol[4]. The "(R)-" designation specifies the absolute stereochemistry at the C3 position

of the pyrrolidine ring, which is critical for its interaction with chiral biological targets.

Molecular Structure
The structure consists of a pyrrolidine ring N-substituted with a benzyl group and a

hydroxymethyl group at the C3 position. The stereochemistry at C3 dictates the spatial

orientation of the hydroxymethyl group, a key feature for its synthetic utility.

Caption: Structure of (R)-(1-Benzyl-pyrrolidin-3-yl)-methanol.

Physicochemical Data
A summary of the key physicochemical properties is essential for experimental design,

including solvent selection, reaction monitoring, and purification.

Property Value Source

CAS Number 5731-17-9 [4][5][6]

Molecular Formula C₁₂H₁₇NO [4][6]

Molecular Weight 191.27 g/mol [4][5][6]

Appearance Solid [5]

SMILES
OCC1CCN(CC2=CC=CC=C2)

C1
[4][5]

InChIKey
QPQQBJDSKDWQMJ-

UHFFFAOYNA-N
[4][5]
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The synthesis of enantiomerically pure pyrrolidine derivatives is a topic of significant interest.[7]

The biological activity of chiral molecules is often dependent on a single enantiomer, making

stereoselective synthesis a critical requirement in drug development. Methodologies for

producing (R)-(1-Benzyl-pyrrolidin-3-yl)-methanol often leverage the "chiral pool," using

naturally occurring chiral molecules as starting materials to efficiently transfer stereochemistry.

[2][8]

A well-established strategy begins with a naturally available chiral starting material like D-

glutamic acid or D-malic acid.[8] This approach is often favored in industrial applications for its

cost-effectiveness and the high optical purity of the final product.

Synthetic Workflow Overview
The following workflow illustrates a conceptual pathway for the synthesis, emphasizing the key

transformations required to build the target molecule from a chiral precursor.
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Caption: Conceptual workflow for stereoselective synthesis.

Detailed Experimental Protocol: Synthesis from (R)-1-
Benzyl-5-oxopyrrolidine-3-carboxylic acid
This protocol describes the final reduction step, a crucial transformation that establishes the

primary alcohol functionality. The choice of reducing agent is critical; a strong, non-chelation-

controlled reagent like Borane-THF complex (BH₃·THF) is effective for reducing the carboxylic

acid without affecting the benzyl protecting group or the amide within the pyrrolidinone ring.
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Objective: To synthesize (R)-(1-Benzyl-pyrrolidin-3-yl)-methanol via the reduction of (R)-1-

Benzyl-5-oxopyrrolidine-3-carboxylic acid.

Materials:

(R)-1-Benzyl-5-oxopyrrolidine-3-carboxylic acid

Borane-tetrahydrofuran complex (BH₃·THF), 1 M solution in THF

Anhydrous Tetrahydrofuran (THF)

Methanol (for quenching)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (Brine) solution

Anhydrous magnesium sulfate (MgSO₄)

Ethyl acetate (EtOAc)

Hexanes

Procedure:

Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, dropping funnel, and nitrogen inlet, add (R)-1-Benzyl-5-oxopyrrolidine-3-carboxylic

acid (1.0 eq).

Dissolution: Dissolve the starting material in anhydrous THF (approx. 0.2 M concentration).

Cooling: Cool the solution to 0 °C using an ice-water bath.

Addition of Reducing Agent: Add BH₃·THF solution (approx. 2.5-3.0 eq) dropwise via the

dropping funnel over 30 minutes, maintaining the internal temperature below 5 °C. Causality

Note: The slow, controlled addition is crucial to manage the exothermic reaction and prevent

side reactions.
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Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm

to room temperature. Stir for 12-16 hours.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using an

appropriate solvent system (e.g., 50% EtOAc in hexanes) until the starting material is

consumed.

Quenching: Carefully cool the reaction mixture back to 0 °C and slowly add methanol

dropwise to quench the excess borane. Safety Note: Quenching is highly exothermic and

produces hydrogen gas. Ensure adequate ventilation and slow addition.

Workup: Concentrate the mixture under reduced pressure. Add ethyl acetate and saturated

NaHCO₃ solution. Separate the organic layer. Wash the organic layer sequentially with water

and brine.

Drying and Filtration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in

vacuo to yield the crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel, eluting

with a gradient of ethyl acetate in hexanes to afford the pure (R)-(1-Benzyl-pyrrolidin-3-yl)-
methanol.

Applications in Drug Discovery and Asymmetric
Synthesis
(R)-(1-Benzyl-pyrrolidin-3-yl)-methanol is not typically an active pharmaceutical ingredient

(API) itself but serves as a critical chiral intermediate for the construction of more complex

APIs.[3] Its defined stereochemistry and functional handles (a secondary amine after

debenzylation and a primary alcohol) make it a versatile scaffold.

A Key Building Block for CNS-Active Agents
Research has highlighted the use of this compound and its derivatives in the synthesis of novel

analgesics and anti-anxiety medications.[3] The pyrrolidine scaffold can effectively position

pharmacophoric elements to interact with specific receptors and enzymes in the central

nervous system.[3] For instance, derivatives have been shown to modulate neurotransmitter

systems, which can influence mood and behavior.[3]
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Role as a Chiral Scaffold
In asymmetric synthesis, a chiral scaffold or building block is a molecule with pre-existing

chirality that is incorporated into a larger target molecule. This is a primary application for (R)-
(1-Benzyl-pyrrolidin-3-yl)-methanol.[9] It provides a rigid, stereochemically defined

framework onto which other fragments can be built, influencing the overall stereochemistry of

the final product.[2] This is distinct from a chiral auxiliary, which is temporarily attached to direct

a stereoselective reaction and is subsequently removed.[10][11]

The diagram below illustrates how the (R)-pyrrolidine methanol core can be incorporated into a

larger, more complex therapeutic agent, such as an integrin antagonist for treating idiopathic

pulmonary fibrosis.[12]
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Caption: Application as a chiral building block in multi-step synthesis.

Analytical Characterization
Rigorous analytical characterization is essential to confirm the identity, purity, and

stereochemistry of the synthesized compound. A combination of spectroscopic techniques is

employed for a full structural elucidation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is the most powerful tool for determining the precise structure of an organic molecule.

Both ¹H and ¹³C NMR are used to confirm the connectivity of the atoms. Advanced 2D NMR

experiments like COSY and HSQC can be used for unambiguous signal assignment.[2]

¹H NMR: Provides information on the chemical environment and connectivity of hydrogen

atoms. Key signals include the aromatic protons of the benzyl group, the benzylic CH₂

protons, and the diastereotopic protons of the pyrrolidine and hydroxymethyl groups.

¹³C NMR: Shows signals for each unique carbon atom in the molecule, confirming the carbon

skeleton.

Table of Predicted NMR Data: Note: Chemical shifts (δ) are predicted and may vary based on

solvent and experimental conditions. Data is extrapolated from similar structures.[13][14]

Assignment
Predicted ¹H NMR Shift

(ppm)

Predicted ¹³C NMR Shift

(ppm)

Ar-H (Benzyl) 7.20 - 7.40 (m, 5H)
127.0 - 129.0, 138.0 (Ar-C, Ar-

Cq)

Ar-CH₂-N 3.65 (s, 2H) ~60.0

CH₂-OH 3.50 (d, 2H) ~65.0

Pyrrolidine CH₂ 1.70 - 2.90 (m, 6H) ~30.0, ~55.0, ~58.0

Pyrrolidine CH 2.40 (m, 1H) ~40.0

OH Variable (broad s) -

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and confirm the elemental

composition of the compound.[2] High-Resolution Mass Spectrometry (HRMS) provides a

highly accurate mass measurement, which can definitively confirm the molecular formula

C₁₂H₁₇NO. The fragmentation pattern can also provide structural information, often showing

loss of the benzyl group or the hydroxymethyl group.[2]

Conclusion
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(R)-(1-Benzyl-pyrrolidin-3-yl)-methanol stands as a testament to the power of chiral building

blocks in modern chemical synthesis. Its value is derived from the stereochemically defined

pyrrolidine core, which serves as a robust scaffold for constructing complex molecules with

high biological relevance. A thorough understanding of its synthesis, properties, and analytical

characterization enables researchers, scientists, and drug development professionals to

effectively leverage this intermediate in the creation of next-generation therapeutics. The

strategic application of such chiral synthons is fundamental to advancing medicinal chemistry

and addressing unmet medical needs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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